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Compound of Interest

Compound Name: Amphotericin b

Cat. No.: B1667258 Get Quote

Technical Support Center: Amphotericin B Stock
Solutions
This guide provides troubleshooting advice and frequently asked questions for researchers,

scientists, and drug development professionals working with Amphotericin B stock solutions.

Frequently Asked Questions (FAQs)
Q1: Why did my Amphotericin B solution precipitate after reconstitution?

A1: Amphotericin B precipitation can occur due to several factors:

Improper Solvent/Diluent: Amphotericin B is insoluble in water at a neutral pH (6-7) and will

precipitate if reconstituted with saline or phosphate-buffered saline (PBS).[1][2][3][4] The use

of sterile water for injection or 5% dextrose solution is critical.[2][5][6]

Incorrect pH: The solubility of Amphotericin B is highly pH-dependent. It is more soluble in

acidic (pH < 2) or alkaline (pH > 11) conditions.[1][7][8] Commercial formulations are often

buffered to maintain an optimal pH.[3] When diluting, ensure the final solution's pH is above

4.2 to prevent precipitation.[5][9]

Presence of Electrolytes: Ions from saline or other buffered solutions can disrupt the colloidal

dispersion of Amphotericin B, leading to aggregation and precipitation.[10][11]
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Low Temperature: While refrigeration is necessary for long-term storage, sudden

temperature drops or freezing of aqueous solutions can sometimes promote precipitation.

[12]

Aggregation: Amphotericin B molecules have a strong tendency to self-aggregate in

aqueous solutions, which can lead to the formation of insoluble particles.[13][14][15][16]

Q2: What is the recommended solvent for preparing Amphotericin B stock solutions?

A2: For research and cell culture applications, Dimethyl sulfoxide (DMSO) is the most common

and effective solvent for creating a concentrated stock solution.[1][3][17][18] For intravenous

formulations, lyophilized powder is first reconstituted with Sterile Water for Injection, USP, and

then further diluted with 5% Dextrose Injection, USP.[2][6][19]

Q3: How should I store my Amphotericin B stock solution to prevent precipitation?

A3: Storage conditions depend on the solvent and intended use:

DMSO Stock Solutions: For long-term stability, store aliquots at -20°C, protected from light.

[20]

Aqueous Reconstituted Solutions (for IV use): The reconstituted concentrate (e.g., 5 mg/mL

in Sterile Water for Injection) can be stored at 2-8°C for up to one week, protected from light.

[3][10][11] Diluted infusion solutions are less stable and should generally be used within 24

hours when stored at 2-8°C.[11]

General Recommendations: Always protect solutions from light to prevent photo-oxidation.[1]

[10] Avoid freezing aqueous solutions, as this can promote precipitation.

Q4: Can I filter-sterilize my Amphotericin B stock solution?

A4: It is generally not recommended to sterile filter aqueous solutions of Amphotericin B due

to its poor solubility and tendency to form colloidal dispersions, which may be retained by the

filter.[1] For cell culture applications, stock solutions prepared in DMSO can be filter-sterilized,

typically using a 0.22 µm filter.[9] Commercial preparations for intravenous use are

manufactured under sterile conditions.
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Troubleshooting Guide
If you observe precipitation in your Amphotericin B stock solution, follow these steps to

identify and resolve the issue.
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Precipitation Observed in
Amphotericin B Stock Solution

Step 1: Verify Solvent/Diluent

Step 2: Check pH of Diluent

Correct

Incorrect Solvent Used
(e.g., Water at neutral pH, Saline, PBS)

Incorrect

Step 3: Rule out Electrolyte Contamination

Correct

pH of Diluent is too low
(e.g., D5W with pH < 4.2)

Incorrect

Step 4: Review Storage Conditions

Absent

Presence of Salts/Ions
(e.g., from Saline flush)

Present

Improper Storage
(e.g., Light exposure, incorrect temperature)

Incorrect

Precipitation Resolved

Correct

Action: Re-prepare solution using
 a recommended solvent (DMSO for stock,

 Sterile Water/D5W for IV).

Action: Use a new lot of D5W with pH > 4.2
 or buffer the solution appropriately.

Action: Ensure dedicated lines and
 flush with D5W before and after administration.

Use electrolyte-free diluents.

Action: Store aliquots protected from light
 at the recommended temperature (-20°C for DMSO,

 2-8°C for aqueous).

Click to download full resolution via product page

Troubleshooting flowchart for Amphotericin B precipitation.
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Data Presentation
Table 1: Solubility and Stability of Amphotericin B

Parameter Value Conditions/Notes

Solubility in Water Insoluble At pH 6-7.[1]

~0.1 mg/mL At pH 2 or pH 11.[1][7]

Solubility in Organic Solvents 30–40 mg/mL
In Dimethyl sulfoxide (DMSO).

[1]

2–4 mg/mL
In Dimethylformamide (DMF).

[1]

Recommended IV Diluent 5% Dextrose Injection Must have a pH > 4.2.[5]

Incompatible Diluents

Saline, solutions with

electrolytes or bacteriostatic

agents (e.g., benzyl alcohol)

Causes precipitation.[3][10][11]

Reconstituted Stability (IV) 1 week

At 2-8°C, protected from light

(5 mg/mL in Sterile Water).[3]

[10][11]

24 hours
At room temperature,

protected from light.[3][10][11]

Infusion Solution Stability (IV)
Use promptly; stable for 24

hours

At room temperature (0.1

mg/mL in D5W).[10][11]

Cell Culture Stock Stability (in

DMSO)
Long-term At -20°C.[20]

Activity in Culture Medium Stable for 3 days At 37°C.[1][20]

Experimental Protocols
Protocol 1: Preparation of Amphotericin B Stock
Solution for Cell Culture (from powder)
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This protocol outlines the steps for preparing a concentrated stock solution of Amphotericin B
in DMSO for use as an antifungal agent in cell culture.

Start: Prepare Amphotericin B
Stock Solution (e.g., 2.5 mg/mL)

1. Aseptically weigh
Amphotericin B powder in a

biological safety cabinet.

2. Add cell culture grade DMSO
to the powder to achieve the

desired concentration (e.g., 2.5 mg/mL).

3. Vortex gently until the
powder is fully dissolved.

The solution may be a hazy yellow.

4. (Optional but Recommended)
Filter-sterilize the solution using a

0.22 µm syringe filter compatible with DMSO.

5. Dispense into sterile, single-use
aliquots in microcentrifuge tubes.

6. Store aliquots at -20°C,
protected from light.

End: Ready for dilution
in culture medium
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Click to download full resolution via product page

Workflow for preparing Amphotericin B stock solution for cell culture.

Chemical Degradation Pathway
Amphotericin B is susceptible to degradation, primarily through oxidation and hydrolysis,

which can compromise its antifungal activity and contribute to precipitation.

Oxidation Pathways

Hydrolysis Pathway

Amphotericin B
(Active Heptaene Structure)

Autoxidation
(Dark Conditions)

 O2 

Photo-oxidation
(Light Exposure)

 O2, light 

Lactone Hydrolysis
(Base-Catalyzed, pH > 9)

 OH- 

Formation of
Carbon-Centered Radicals

Oxidized Degradation Products
(Loss of Heptaene Chromophore)

 Chain reactions 

Ring-Opened Product
(Inactive)

Click to download full resolution via product page

Degradation pathways of Amphotericin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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